Cas no 2404734-04-7 (3-Bromo-2-isopropoxy-5-isopropylbenzaldehyde)

• Product Name: 3-Bromo-2-isopropoxy-5-isopropylbenzaldehyde
• CAS No: 2404734-04-7
• MF: C₁₃H₁₇BrO₂
• MW: 285.176883459091
• MDL: MFCD32632181
• CID: 5075225
• Update Time: 2026-03-01

3-Bromo-2-isopropoxy-5-isopropylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-isopropoxy-5-isopropylbenzaldehyde

• MDL： MFCD32632181
• Inchi： 1S/C13H17BrO2/c1-8(2)10-5-11(7-15)13(12(14)6-10)16-9(3)4/h5-9H,1-4H3
• InChI Key： ZEWVUVOYPAPPDW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C=O)=C1OC(C)C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-2-isopropoxy-5-isopropylbenzaldehyde

Comprehensive Overview of 3-Bromo-2-isopropoxy-5-isopropylbenzaldehyde (CAS No. 2404734-04-7): Properties, Applications, and Industry Insights

3-Bromo-2-isopropoxy-5-isopropylbenzaldehyde (CAS No. 2404734-04-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This brominated benzaldehyde derivative features an isopropoxy and isopropyl substitution pattern, which enhances its reactivity and potential as a building block for complex molecules. Researchers are increasingly exploring its role in cross-coupling reactions and as a precursor for heterocyclic synthesis, aligning with the growing demand for novel scaffolds in drug discovery.

The compound’s physicochemical properties—including a molecular weight of 285.18 g/mol and moderate solubility in polar organic solvents—make it suitable for multistep synthetic routes. Recent publications highlight its utility in constructing chiral auxiliaries and ligands for catalysis, addressing industry needs for enantioselective transformations. With the rise of green chemistry trends, modifications of 3-Bromo-2-isopropoxy-5-isopropylbenzaldehyde using biocatalysis or flow chemistry have become a focal point, reducing waste and improving atom economy.

In the context of high-throughput screening, this compound’s electron-deficient aromatic ring enables diverse functionalization, a feature leveraged in fragment-based drug design. Its meta-substituted isopropyl group also contributes to lipophilicity adjustments, critical for optimizing bioavailability in lead compounds. Analytical techniques like HPLC-MS and NMR are typically employed for purity verification (>98%), ensuring compliance with ICH guidelines for pharmaceutical intermediates.

Market trends indicate rising interest in custom synthesis of halogenated benzaldehydes, driven by their versatility in pesticide development and material science. CAS No. 2404734-04-7 is frequently cited in patents related to crop protection agents, reflecting its potential to address challenges like pest resistance. Furthermore, its stability under ambient storage conditions (recommended: inert atmosphere, -20°C) ensures logistical feasibility for global supply chains.

Emerging applications include its use in photoactive materials, where the bromo substituent facilitates Pd-catalyzed cross-couplings to construct conjugated systems for OLEDs. This aligns with the surge in demand for organic electronics, particularly in flexible displays. As regulatory agencies emphasize sustainable alternatives, derivatives of this compound are being evaluated for low-toxicity formulations, a key search term among environmental chemists.

For researchers sourcing 3-Bromo-2-isopropoxy-5-isopropylbenzaldehyde, factors like batch-to-batch consistency and scalability are critical. Reputable suppliers now provide technical data sheets with detailed spectroscopic profiles and QC reports, addressing FAQs on compound characterization. Collaborative studies with academic institutions continue to uncover new reactivities, positioning CAS No. 2404734-04-7 as a molecule of enduring relevance in synthetic chemistry.